1-[4-(1H-1,2,4-Triazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one

• IUPAC Name: 1-[4-(1H-1,2,4-triazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one
• InChI: InChI=1S/C10H15N5O/c1-2-10(16)15-5-3-14(4-6-15)7-9-11-8-12-13-9/h2,8H,1,3-7H2,(H,11,12,13)
• InChI Key: FHNSXNNENBEPCD-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)CC2=NC=NN2
• Molecular Formula: C10H15N5O
• Molecular Weight: 221.26 g/mol

Description

The compound “1-[4-(1H-1,2,4-Triazol-5-ylmethyl)piperazin-1-yl]prop-2-en-1-one” is a type of 1,2,4-triazole derivative. These compounds have been synthesized and evaluated for their potential as anticancer agents.

Synthesis Analysis

The synthesis of these compounds involves the creation of a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids. The structures of these hybrids were confirmed by NMR and MS analysis.

Molecular Structure Analysis

The molecular structure of these compounds was established by NMR and MS analysis. The structures of these derivatives were confirmed by spectroscopic techniques like IR, 1H-NMR, Mass spectroscopy and Elemental analysis.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds have been studied and documented. The reactions involve the creation of a series of 4-(1H-1,2,4-triazol-1-yl)benzoic acid hybrids.

Mechanism of Action

The mechanism of action of these compounds involves their inhibitory activities against certain cancer cell lines. For example, some of the hybrids exhibited potent inhibitory activities against MCF-7 and HCT-116 cancer cell lines.

Future Directions

The future directions for research on these compounds could involve further optimization of their structures to develop more selective and potent anticancer molecules. Additionally, further investigation into their mechanisms of action could also be beneficial.